2-(1-(4-(thiazol-2-yloxy)benzoyl)azetidin-3-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione

• IUPAC Name: 2-[1-[4-(1,3-thiazol-2-yloxy)benzoyl]azetidin-3-yl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione
• InChI: InChI=1S/C21H19N3O4S/c25-18(13-5-7-15(8-6-13)28-21-22-9-10-29-21)23-11-14(12-23)24-19(26)16-3-1-2-4-17(16)20(24)27/h1-2,5-10,14,16-17H,3-4,11-12H2
• InChI Key: UTCCOPDTKZXHKV-UHFFFAOYSA-N
• Canonical SMILES: C1C=CCC2C1C(=O)N(C2=O)C3CN(C3)C(=O)C4=CC=C(C=C4)OC5=NC=CS5
• Molecular Formula: C21H19N3O4S
• Molecular Weight: 409.5 g/mol
• CAS No.: 1903449-65-9

Description

2-(1-(4-(thiazol-2-yloxy)benzoyl)azetidin-3-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione is a useful research compound. Its molecular formula is C21H19N3O4S and its molecular weight is 409.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Evaluation

A study focused on the synthesis of pyrazolo-thiazolyl alkoxy-1H-isoindole-1,3(2H)-dione derivatives, including similar compounds, revealing their potential antimicrobial applications. The research outlines the structural formation through cyclization reactions and subsequent evaluations against various bacterial and fungal strains, indicating their potential as antimicrobial agents (Jat et al., 2006).

Structural Transformations and Synthesis

Another study delves into the reactions of secondary aminothieno[2,3-b]pyridine-2-carboxamides with ortho-formylbenzoic acid, leading to the formation of angular isoindole-6,12-diones. This work not only highlights synthetic pathways but also explores the structural dynamics and potential applications of these compounds in creating novel molecular frameworks (Vasilin et al., 2015).

Potential Antineoplastic Agents

Research into thieno[2,3-b]azepin-4-ones, with structural similarities to the specified compound, was conducted to explore their antineoplastic (anti-cancer) potential. Despite preliminary data not indicating significant activity, this study underscores the exploration of such compounds in cancer research (Koebel et al., 1975).

Base-Catalyzed Ring Transformation

Investigation into base-catalyzed ring transformations of β-lactams into various structural derivatives provides insights into chemical reactivity and potential applications in designing novel compounds with specific functionalities (Sápi et al., 1997).

Fluorescence Quenching and Enhancement

A study on nitrogen-containing fluorophores, including isoindole-1,3-dione derivatives, highlights the impact of hydrogen bonding interactions on fluorescence properties. This research is pertinent in the development of fluorescent probes and materials science applications (Tamuly et al., 2006).

Mechanism of Action

Target of action

The compound contains a thiazole ring, which is a common feature in many biologically active compounds . Thiazole derivatives have been found to exhibit a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities . Therefore, the targets of this compound could potentially be related to these biological activities.

Mode of action

The mode of action of thiazole derivatives can vary greatly depending on their specific structure and the biological activity they exhibit. For example, some thiazole derivatives have been found to exhibit their antimicrobial activity by inhibiting the synthesis of bacterial cell walls .

Biochemical pathways

The biochemical pathways affected by this compound would depend on its specific targets and mode of action. For example, if the compound exhibits antimicrobial activity by inhibiting cell wall synthesis, it would affect the biochemical pathways related to cell wall synthesis in bacteria .

Pharmacokinetics

The ADME properties of this compound would depend on its specific structure. Thiazole derivatives, in general, have been found to have good bioavailability .

Result of action

The molecular and cellular effects of this compound would depend on its specific targets and mode of action. For example, if the compound exhibits antimicrobial activity, the result of its action could be the death of bacterial cells due to the inhibition of cell wall synthesis .